Cas no 127981-98-0 (Benzo[b]thiophene-4-carbonitrile,2-amino-4,5,6,7-tetrahydro-)

• Product Name: Benzo[b]thiophene-4-carbonitrile,2-amino-4,5,6,7-tetrahydro-
• CAS No: 127981-98-0
• MF: C₉H₁₀N₂S
• MW: 178.254100322723
• CID: 103054
• PubChem ID: 45117637
• Update Time: 2025-04-18

Benzo[b]thiophene-4-carbonitrile,2-amino-4,5,6,7-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-4-carbonitrile,2-amino-4,5,6,7-tetrahydro-
• Benzo[b]thiophene-4-carbonitrile, 2-amino-4,5,6,7-tetrahydro- (9CI)
• 127981-98-0
• Benzo[b]thiophene-4-carbonitrile,2-amino-4,5,6,7-tetrahydro-(9ci)

• Inchi： 1S/C9H10N2S/c10-5-6-2-1-3-8-7(6)4-9(11)12-8/h4,6H,1-3,11H2
• InChI Key： YFSOWLFQPGTDOL-UHFFFAOYSA-N
• SMILES： S1C(=CC2=C1CCCC2C#N)N

Computed Properties

• Exact Mass: 178.0566
• Monoisotopic Mass: 178.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78A^2
• XLogP3: 1.7

Experimental Properties

• PSA: 49.81